Cas no 768-09-2 (5-Hydroxybenzofurazan)

5-Hydroxybenzofurazan is a benzofurazan derivative characterized by its hydroxyl functional group at the 5-position, which enhances its reactivity and utility in various chemical applications. This compound is widely employed as a fluorescent probe and derivatization reagent due to its strong fluorescence properties and selectivity toward specific functional groups, such as amines and thiols. Its stability under mild conditions and compatibility with aqueous and organic solvents make it suitable for analytical chemistry, particularly in HPLC and fluorescence detection. The compound’s structural versatility also allows for further functionalization, enabling tailored modifications for specialized research or industrial purposes.
5-Hydroxybenzofurazan structure
5-Hydroxybenzofurazan structure
Product Name:5-Hydroxybenzofurazan
CAS No:768-09-2
MF:C6H4N2O2
MW:136.108160972595
CID:562219
PubChem ID:135456836
Update Time:2025-06-06

5-Hydroxybenzofurazan Chemical and Physical Properties

Names and Identifiers

    • 1H-2,1,3-benzoxadiazol-6-one
    • 5-Hydroxy-2,1,3-benzoxadiazole
    • 5-HYDROXYBENZOFURAZAN
    • [2.1.3]benzoxodiazol-5-ol
    • 2,1,3-Benzoxadiazol-5-ol
    • 5-Hydroxy-2,1,3-benzoxdiazol
    • benzo[1,2,5]oxadiazol-5-ol
    • benzo[2,1,3]oxadiazol-5-ol
    • benzo[c]1,2,5-oxadiazol-5-ol
    • A838837
    • BDBM50266948
    • EU-0033403
    • 5-Hydroxybenzo[c][1,2,5]oxadiazole
    • SDCCGMLS-0066140.P001
    • 768-09-2
    • PS-11814
    • AKOS006227996
    • FT-0609004
    • 2,1,3-benzoxadiazol-5-ol, AldrichCPR
    • LITHIUMMANGANITE
    • MFCD00173849
    • SCHEMBL1358998
    • J-506698
    • DTXSID20371426
    • 2,1,3-BENZODIAZOL-5-OL
    • Benzo[c][1,2,5]oxadiazol-5-ol
    • CS-0315601
    • CHEMBL4060380
    • YTXFOSVCYYHADT-UHFFFAOYSA-N
    • 2,1,3-Benzoxadiazol-5(3H)-one
    • 2,1,3-Benzoxadiazol-6(1H)-one
    • DB-056135
    • 5-Hydroxybenzofurazan
    • MDL: MFCD00173849
    • Inchi: 1S/C6H4N2O2/c9-4-1-2-5-6(3-4)8-10-7-5/h1-3,9H
    • InChI Key: YTXFOSVCYYHADT-UHFFFAOYSA-N
    • SMILES: O1N=C2C=CC(=CC2=N1)O

Computed Properties

  • Exact Mass: 136.02700
  • Monoisotopic Mass: 136.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.6
  • Topological Polar Surface Area: 50.7A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.492
  • Melting Point: 103 °C
  • Boiling Point: 278.218°C at 760 mmHg
  • Flash Point: 122.062°C
  • Refractive Index: 1.68
  • PSA: 59.15000
  • LogP: 0.92840
  • Solubility: Not determined

5-Hydroxybenzofurazan Security Information

5-Hydroxybenzofurazan Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Hydroxybenzofurazan Pricemore >>

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